Cas no 1125445-55-7 (5-(3-Chloro-2-fluorophenyl)nicotinamide)

5-(3-Chloro-2-fluorophenyl)nicotinamide is a fluorinated and chlorinated nicotinamide derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring both chloro and fluoro substituents on the phenyl ring, enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of bioactive compounds. The compound exhibits favorable physicochemical properties, including stability under standard conditions and solubility in common organic solvents, facilitating its use in further chemical modifications. Its precise substitution pattern allows for selective interactions in molecular design, particularly in the development of enzyme inhibitors or receptor modulators. This compound is suitable for researchers exploring structure-activity relationships in medicinal chemistry.

5-(3-Chloro-2-fluorophenyl)nicotinamide structure

1125445-55-7 structure

Product Name:5-(3-Chloro-2-fluorophenyl)nicotinamide

CAS No:1125445-55-7

MF:C₁₂H₈ClFN₂O

MW:250.656125068665

CID:1033656

PubChem ID:39819484

Update Time:2025-05-27

5-(3-Chloro-2-fluorophenyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

- 5-(3-Chloro-2-fluorophenyl)nicotinamide
- 5-(3-Chloro-2-fluorophenyl)nicotimide
- 5-(3-chloro-2-fluorophenyl)pyridine-3-carboxamide
- DTXSID90653822
- 1125445-55-7
- J-516159
- DB-306173
- Inchi： 1S/C12H8ClFN2O/c13-10-3-1-2-9(11(10)14)7-4-8(12(15)17)6-16-5-7/h1-6H,(H2,15,17)
- InChI Key： ZXTMBGRFUJIYRN-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1F)C1C=NC=C(C(N)=O)C=1

Computed Properties

Exact Mass: 250.0309187g/mol
Monoisotopic Mass: 250.0309187g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 56Å²

5-(3-Chloro-2-fluorophenyl)nicotinamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM178391-1g	5-(3-chloro-2-fluorophenyl)nicotinamide	1125445-55-7	95%	1g	$632	2021-08-05
Alichem	A019111136-1g	5-(3-Chloro-2-fluorophenyl)nicotinamide	1125445-55-7	95%	1g	$571.20	2023-09-04
Chemenu	CM178391-1g	5-(3-chloro-2-fluorophenyl)nicotinamide	1125445-55-7	95%	1g	$632	2022-06-14
Cooke Chemical	BD8421347-1g	5-(3-Chloro-2-fluorophenyl)nicotinamide	1125445-55-7	95+%	1g	RMB 3046.40	2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757488-1g	5-(3-Chloro-2-fluorophenyl)nicotinamide	1125445-55-7	95%	1g	￥4904.00	2024-08-09